Cas no 24353-78-4 (2,2,3,5-Tetramethylhexanoic Acid)

• Product Name: 2,2,3,5-Tetramethylhexanoic Acid
• CAS No: 24353-78-4
• MF: C₁₀H₂₀O₂
• MW: 172.264603614807
• CID: 240586
• PubChem ID: 19897951
• Update Time: 2025-06-29

2,2,3,5-Tetramethylhexanoic Acid Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid,2,2,3,5-tetramethyl-
• 2,2,3,5-Tetramethylhexanoicacid
• 6N79471D31
• Q27265187
• SCHEMBL751650
• DTXSID6058340
• starbld0010346
• 24353-78-4
• UNII-6N79471D31
• 2,2,3,5-Tetramethylhexanoic acid
• 2,2,3,5-Tetramethylhexanoic Acid

• Inchi： 1S/C10H20O2/c1-7(2)6-8(3)10(4,5)9(11)12/h7-8H,6H2,1-5H3,(H,11,12)
• InChI Key： OJBOWZVSJWNXKS-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)C(C)CC(C)C)=O

Computed Properties

• Exact Mass: 172.1464
• Monoisotopic Mass: 172.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Additional information on 2,2,3,5-Tetramethylhexanoic Acid

2,2,3,5-Tetramethylhexanoic Acid: A Comprehensive Overview

2,2,3,5-Tetramethylhexanoic Acid, also known by its CAS number 24353-78-4, is a branched-chain carboxylic acid with significant applications in various industries. This compound is characterized by its unique chemical structure, which includes a hexanoic acid backbone with methyl groups attached at specific positions. The presence of these methyl groups imparts distinctive physical and chemical properties to the compound, making it valuable in fields such as food additives, pharmaceuticals, and materials science.

The synthesis of 2,2,3,5-Tetramethylhexanoic Acid typically involves multi-step organic reactions. Recent advancements in catalytic processes have enabled more efficient and environmentally friendly methods for its production. For instance, researchers have explored the use of enzymatic catalysis to achieve higher yields and better stereocontrol during the synthesis. These developments are particularly relevant in the context of increasing demand for sustainable chemical manufacturing practices.

In terms of applications, 2,2,3,5-Tetramethylhexanoic Acid is widely used as a flavor enhancer in the food industry. Its ability to impart a creamy and slightly sweet taste makes it a popular ingredient in dairy products and baked goods. Moreover, this compound has shown potential in the pharmaceutical sector as a precursor for bioactive molecules. Recent studies have highlighted its role in drug delivery systems due to its biocompatible nature and ability to form stable emulsions.

The physical properties of 24353-78-4 are critical for its industrial applications. It has a melting point of approximately 60°C and a boiling point around 180°C under standard conditions. These properties make it suitable for processes that require thermal stability without compromising on functionality. Additionally, its solubility characteristics—moderate solubility in water and high solubility in organic solvents—make it versatile for various formulation needs.

From a research perspective, recent investigations into the biological activity of 2,2,3,5-Tetramethylhexanoic Acid have revealed promising results. Studies conducted on cellular models suggest that this compound may possess anti-inflammatory properties due to its ability to modulate certain signaling pathways. Furthermore, preliminary findings indicate potential applications in skincare products as an anti-aging agent. These discoveries underscore the importance of continued research into the compound's bioactivity and therapeutic potential.

In conclusion, 24353-78-4, or 2,2,3,5-Tetramethylhexanoic Acid, is a multifaceted compound with diverse applications across various industries. Its unique chemical structure and favorable physical properties make it an essential component in modern chemical manufacturing. As ongoing research uncovers new insights into its biological activity and potential uses, this compound is poised to play an even more significant role in both industrial and therapeutic contexts.